Cas no 1491104-14-3 (Cyclohexaneacetic acid, α-ethyl-4,4-dimethyl-)

• Product Name: Cyclohexaneacetic acid, α-ethyl-4,4-dimethyl-
• CAS No: 1491104-14-3
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 5836084
• PubChem ID: 69903481
• Update Time: 2025-10-22

Cyclohexaneacetic acid, α-ethyl-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, α-ethyl-4,4-dimethyl-
• EN300-783193
• SCHEMBL6809283
• 2-(4,4-dimethylcyclohexyl)butanoicacid
• 2-(4,4-dimethylcyclohexyl)butanoic acid
• 1491104-14-3
• A1-23604

• Inchi： 1S/C12H22O2/c1-4-10(11(13)14)9-5-7-12(2,3)8-6-9/h9-10H,4-8H2,1-3H3,(H,13,14)
• InChI Key： ZGSFYBDOEOPANW-UHFFFAOYSA-N
• SMILES： C(C1CCC(C)(C)CC1)(CC)C(=O)O

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.952±0.06 g/cm3(Predicted)
• Boiling Point: 295.5±8.0 °C(Predicted)
• pka: 4.69±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on Cyclohexaneacetic acid, α-ethyl-4,4-dimethyl-

Comprehensive Analysis of Cyclohexaneacetic acid, α-ethyl-4,4-dimethyl- (CAS No. 1491104-14-3): Properties, Applications, and Industry Trends

Cyclohexaneacetic acid, α-ethyl-4,4-dimethyl- (CAS No. 1491104-14-3) is a specialized organic compound gaining attention in pharmaceutical and fragrance industries due to its unique structural properties. This bicyclic derivative of cyclohexaneacetic acid features an ethyl group at the alpha position and two methyl groups at the 4-position, creating steric effects that influence its reactivity. Researchers are particularly interested in its potential as a chiral building block for asymmetric synthesis, with recent studies highlighting its role in creating terpene-like fragrance molecules and pharmaceutical intermediates.

The compound's molecular architecture makes it valuable for flavor and fragrance formulations, where its stability under varying pH conditions outperforms traditional linear analogs. Industry reports indicate growing demand for sustainable cyclohexane derivatives, aligning with the global shift toward green chemistry. Manufacturers are exploring enzymatic synthesis routes for α-ethyl-4,4-dimethyl cyclohexaneacetic acid to reduce environmental impact, responding to consumer searches for "biodegradable fragrance ingredients" and "eco-friendly synthetic compounds."

Analytical characterization of CAS 1491104-14-3 reveals exceptional thermal stability (decomposition temperature >250°C), making it suitable for high-temperature applications. Chromatographic studies show distinct separation patterns that facilitate quality control in production batches. These properties address frequent search queries about "heat-stable fragrance carriers" and "HPLC analysis of cyclic acids," reflecting practical industry concerns.

Emerging applications include its use as a non-polar solvent modifier in chromatography and as a plasticizer component for specialty polymers. Patent analyses reveal increasing incorporation of this compound in controlled-release drug delivery systems, particularly for hydrophobic active ingredients. This correlates with trending searches for "advanced drug encapsulation technologies" and "cyclic acid excipients."

Quality specifications for Cyclohexaneacetic acid, α-ethyl-4,4-dimethyl- typically require ≥98% purity (GC), with strict limits on residual solvents. Storage recommendations emphasize protection from light oxidation, answering common user questions about "shelf life of substituted cyclohexane acids." The compound's low water solubility (0.2 mg/mL at 25°C) and high logP value (3.1) make it particularly useful in lipophilic formulations, a key consideration for formulators searching for "oil-soluble acid additives."

Recent innovations include its utilization in bio-based polymer production, where it serves as a chain modifier to improve flexibility without compromising biodegradability. This application aligns with the circular economy trend, responding to searches for "renewable material modifiers." Safety profiles indicate no significant ecotoxicity, though standard organic acid handling precautions apply, addressing regulatory concerns about "environmental impact of synthetic acids."

The global market for functionalized cyclohexane derivatives is projected to grow at 6.2% CAGR through 2030, with CAS 1491104-14-3 positioned as a niche but high-value product. Current research focuses on optimizing its synthesis from renewable terpene feedstocks, tapping into the "green chemistry" trend that dominates academic and industrial searches. Analytical method development continues to improve detection limits for trace impurities, crucial for meeting stringent pharmaceutical-grade standards.